N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline

• CAS No.: 736938-98-0
• Molecular Formula: C26H38N4O2S
• Molecular Weight: 470.7 g/mol
• IUPAC Name: N-nonyl-4-[(4-piperidin-1-ylsulfonylphenyl)diazenyl]aniline
• InChI: InChI=1S/C26H38N4O2S/c1-2-3-4-5-6-7-9-20-27-23-12-14-24(15-13-23)28-29-25-16-18-26(19-17-25)33(31,32)30-21-10-8-11-22-30/h12-19,27H,2-11,20-22H2,1H3
• InChI Key: FVLFLPGHIFVXJT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCNC1=CC=C(C=C1)N=NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3

Description

N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline is a complex organic compound with a molecular formula of C26H38N4O2S and a molecular weight of 470.7

Preparation Methods

Industrial production methods may involve optimized reaction conditions, such as controlled temperatures and the use of catalysts, to achieve higher yields and purity .

Chemical Reactions Analysis

N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the diazenyl linkage to form corresponding amines.

Scientific Research Applications

N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Medicine: Research has shown that derivatives of this compound exhibit antimicrobial and anticancer activities, making it a potential candidate for drug development.

Industry: It is used in the development of new materials with specific properties, such as dyes and polymers.

Mechanism of Action

The mechanism of action of N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline involves its interaction with specific molecular targets and pathways. For example, it can inhibit enzymes such as dihydrofolate reductase (DHFR), leading to the disruption of folate metabolism and subsequent inhibition of cell proliferation . Additionally, it can bind to proteins and interfere with their function, resulting in various biological effects .

Comparison with Similar Compounds

N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline can be compared with other similar compounds, such as:

Phenylpiperidines: These compounds have a phenyl moiety directly attached to piperidine and exhibit various pharmacological effects, including morphine-like activity.

N-(piperidine-4-yl) benzamide compounds: These compounds have been investigated for their anticancer properties and show structural similarities with this compound.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .